4-Chlorobenzyl diethyl phosphate
Description
Chemical Identity: 4-Chlorobenzyl diethyl phosphate (CAS 39225-17-7) is an organophosphorus compound with the molecular formula C₁₁H₁₆ClO₃P and a molecular weight of 262.67 g/mol. It is structurally characterized by a diethyl phosphate group esterified to a 4-chlorobenzyl moiety. Key synonyms include diethyl 4-chlorobenzylphosphonate, phosphonic acid, 4-chlorophenyl methyl-, diethyl ester, and 1-chloro-4-(diethoxyphosphorylmethyl)benzene .
Properties
CAS No. |
95458-82-5 |
|---|---|
Molecular Formula |
C11H16ClO4P |
Molecular Weight |
278.67 g/mol |
IUPAC Name |
(4-chlorophenyl)methyl diethyl phosphate |
InChI |
InChI=1S/C11H16ClO4P/c1-3-14-17(13,15-4-2)16-9-10-5-7-11(12)8-6-10/h5-8H,3-4,9H2,1-2H3 |
InChI Key |
OAYWHBIVRKFUJQ-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(OCC)OCC1=CC=C(C=C1)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Physicochemical Properties :
- Density : 1.09 g/cm³
- Purity : Available at >97% (GC) for laboratory use .
- Safety : Classified under hazard code 4-3-III (flammable liquid) .
Applications :
Primarily used as a synthetic intermediate in organic chemistry, particularly in the preparation of phosphonates for agrochemicals and pharmaceuticals. Its role in modulating biological pathways (e.g., enzyme inhibition) has been explored in pharmacological research .
Structural Analogs
The table below compares 4-chlorobenzyl diethyl phosphate with structurally related organophosphorus compounds:
Physicochemical and Functional Differences
Solubility :
Thermal Stability :
Industrial and Research Relevance
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